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Compound of Interest

Compound Name: Anisole chromium tricarbonyl

Cat. No.: B078597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of anisole
chromium tricarbonyl. The information is intended to ensure laboratory safety and maintain

the integrity of the compound for research and development purposes.

Physicochemical and Safety Data
Anisole chromium tricarbonyl is a yellow crystalline solid with a melting point of 84-85 °C.[1]

[2] It is a versatile reagent in organic synthesis, primarily utilized to activate the anisole ring for

nucleophilic substitution and addition reactions.[1][3][4][5][6] The chromium tricarbonyl moiety

acts as a powerful electron-withdrawing group, rendering the aromatic ring susceptible to

nucleophilic attack.[1][4][5][6]

Table 1: Physicochemical and Safety Data for Anisole Chromium Tricarbonyl
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Property Value Reference

Chemical Formula C₁₀H₈CrO₄ [7]

Molecular Weight 244.16 g/mol [7]

Appearance Yellow crystalline solid [4]

Melting Point 84-85 °C [1][2]

Solubility
Soluble in many organic

solvents

Hazard Codes Xn (Harmful) [2]

Risk Statements

R20/21/22: Harmful by

inhalation, in contact with skin,

and if swallowed.

[2]

Safety Statements
S36: Wear suitable protective

clothing.
[2]

Handling and Storage Protocols
Proper handling and storage are crucial to ensure the stability of anisole chromium
tricarbonyl and the safety of laboratory personnel. While the solid compound is relatively air-

stable, solutions are moderately sensitive to air and the compound is sensitive to light and

oxidizing agents.[4][5]

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: When handling the powder outside of a fume hood, a dust mask or

respirator should be used to avoid inhalation.
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Storage
Container: Store in a tightly sealed, amber glass bottle to protect from light.

Atmosphere: For long-term storage, it is recommended to store under an inert atmosphere

(e.g., argon or nitrogen).

Temperature: Store in a cool, dry, and well-ventilated area, away from heat sources.[8]

Incompatibilities: Avoid storage with strong oxidizing agents.

Safe Handling Workflow
The following diagram illustrates the recommended workflow for the safe handling of anisole
chromium tricarbonyl.
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Safe Handling and Storage Workflow for Anisole Chromium Tricarbonyl
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Caption: Workflow for the safe handling and storage of anisole chromium tricarbonyl.

Experimental Protocols
Anisole chromium tricarbonyl is a key reagent for activating the aromatic ring towards

nucleophilic attack. Below is a general protocol for a nucleophilic aromatic substitution (SNAr)

reaction.
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General Protocol for Nucleophilic Aromatic Substitution
(SNAr)
This protocol describes a typical procedure for the reaction of a nucleophile with anisole
chromium tricarbonyl.

Materials:

Anisole chromium tricarbonyl

Nucleophile (e.g., sodium methoxide, a lithiated species)

Anhydrous, degassed solvent (e.g., THF, diethyl ether)

Quenching agent (e.g., saturated aqueous ammonium chloride)

Drying agent (e.g., anhydrous magnesium sulfate)

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Inert gas supply (argon or nitrogen)

Standard glassware for workup and purification

Procedure:

Reaction Setup: Assemble a dry Schlenk flask equipped with a magnetic stir bar and a

septum under an inert atmosphere.

Reagent Preparation: In the reaction flask, dissolve anisole chromium tricarbonyl in the

anhydrous, degassed solvent.

Nucleophile Addition: Cool the solution to the desired temperature (e.g., -78 °C with a dry

ice/acetone bath). Slowly add the nucleophile solution to the stirred reaction mixture.
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Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique

(e.g., TLC, LC-MS).

Quenching: Once the reaction is complete, quench the reaction by slowly adding the

appropriate quenching agent at low temperature.

Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory

funnel and extract the product with a suitable organic solvent. Wash the combined organic

layers with brine, dry over an anhydrous drying agent, and filter.

Purification: Remove the solvent under reduced pressure. Purify the crude product by an

appropriate method, such as column chromatography or recrystallization.

Experimental Workflow Diagram
The following diagram illustrates a general workflow for a nucleophilic substitution reaction

using anisole chromium tricarbonyl.
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General Experimental Workflow for Nucleophilic Substitution
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Caption: General workflow for a nucleophilic substitution reaction.
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Stability and Decomposition
Anisole chromium tricarbonyl is sensitive to prolonged exposure to air and light, especially

when in solution.[4][5] Decomposition can lead to the formation of chromium oxides and the

release of carbon monoxide. Photolysis in the presence of other arenes can lead to ligand

exchange.[8] Thermal decomposition of the uncomplexed anisole molecule begins with the loss

of a methyl group to form a phenoxy radical.[9] While specific quantitative data on the

decomposition of the complex under various conditions is limited, it is crucial to adhere to the

recommended storage and handling procedures to minimize degradation. Low temperatures

(-20°C) can help suppress decomposition during reactions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Handling and Storage
of Anisole Chromium Tricarbonyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078597#handling-and-storage-of-anisole-chromium-
tricarbonyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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